Cas no 157047-97-7 ((7Z)-7-benzylidene-6-methylquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione)

• Product Name: (7Z)-7-benzylidene-6-methylquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione
• CAS No: 157047-97-7
• Molecular Formula: C₂₄H₁₇N₃O₂
• Molecular Weight: 379.4107
• CID: 207616
• PubChem ID: 6443512

(7Z)-7-benzylidene-6-methylquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione Properties

Names and Identifiers

• Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-methyl-7-(phenylmethylene)-, (7E)-(+)- (9CI)
• (7E)-7-benzylidene-6-methylquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione
• Quinazolino[3,2-a][1,4]benzodiazepine-5,13-dione,6,7-dihydro-6-methyl-7-(phenylmethylene)-, (7...
• (7E)-6-methyl-7-(phenylmethylidene)-6,7-dihydroquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione
• Benzomalvin B
• (7Z)-7-benzylidene-6-methylquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione
• CHEBI:217580
• Benzomalvin B_120255
• 157047-97-7

• InChIKey： HXDZMNFJQNZXKW-QNGOZBTKSA-N
• Inchi： 1S/C24H17N3O2/c1-26-21(15-16-9-3-2-4-10-16)22-25-19-13-7-5-11-17(19)24(29)27(22)20-14-8-6-12-18(20)23(26)28/h2-15H,1H3/b21-15-
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N=C2/C(=C(\[H])/C3C([H])=C([H])C([H])=C([H])C=3[H])/N(C([H])([H])[H])C(C3=C([H])C([H])=C([H])C([H])=C3N21)=O

Computed Properties

• Exact Mass: 379.132076794 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 379.132076794 g/mol
• Heavy Atom Count: 29
• Complexity: 736
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 53
• Molecular Weight: 379.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines Pyrimidodiazepines